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Chemical Profile of 1-Aminoethanol

1-Aminoethanol is an organic compound with the formula CHsCH(NH2)OH and is a structural isomer of
the more common 2-aminoethanol (ethanolamine) [1]. Its key stereochemical feature is a central carbon atom
with four different substituents (a methyl group, an amino group, a hydroxyl group, and a hydrogen atom),
which makes it a chiral center [1]. This means the molecule exists as a pair of non-superimposable mirror

images, known as enantiomers.

Property Description

Chemical Formula C2H7NO [1]

Molar Mass 61.084 g-mol~1 [1]

IUPAC Name 1-Aminoethan-1-ol [1]

Chirality Has a chiral center, thus two stereoisomers (enantiomers) [1].

Primary Significance  Mainly of theoretical interest; not typically encountered as a pure material [1].
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Synthesis and Analysis

The search results indicate that 1-aminoethanol is not a common synthetic target like other amino alcohols,

and detailed experimental procedures were not available. The information below outlines general concepts.

Synthesis Overview

A common historical preparation involves a simple reaction between acetaldehyde and aqueous ammonia,
which forms 1-aminoethanol in solution [1]. Modern catalytic enantioselective synthesis of amino alcohols
is an active area of research [2] [3], but these methods are often complex. One recent approach for related
structures uses Ir-catalyzed asymmetric hydrogenation to achieve high enantioselectivity (exceeding 99%

ee) [3].

Analysis and Separation

The core principle for separating enantiomers like those of 1-aminoethanol relies on their interaction with

other chiral substances [4]. Standard analytical techniques for chiral molecules include:

e Chiral Chromatography: Uses a chiral stationary phase to resolve enantiomers [4].
¢ Polarimetry: Measures the rotation of plane-polarized light to determine optical activity and
enantiomeric purity [4].

The diagram below illustrates a generalized workflow for the synthesis and chiral separation of a molecule

like 1-aminoethanol.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s1892013?utm_src=pdf-body
https://www.smolecule.com/products/s1892013?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Aminoethanol
https://pubmed.ncbi.nlm.nih.gov/41166261/
https://pubmed.ncbi.nlm.nih.gov/36905399/
https://pubmed.ncbi.nlm.nih.gov/36905399/
https://www.smolecule.com/products/s1892013?utm_src=pdf-body
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/CHEM_4320_5320%3A_Biochemistry_1/01%3A_Amino_Acids/1.3%3A_Properties_of_Amino_Acids/1.3.2._Stereochemistry_of_Amino_Acids
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/CHEM_4320_5320%3A_Biochemistry_1/01%3A_Amino_Acids/1.3%3A_Properties_of_Amino_Acids/1.3.2._Stereochemistry_of_Amino_Acids
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/CHEM_4320_5320%3A_Biochemistry_1/01%3A_Amino_Acids/1.3%3A_Properties_of_Amino_Acids/1.3.2._Stereochemistry_of_Amino_Acids
https://www.smolecule.com/products/s1892013?utm_src=pdf-body
https://www.smolecule.com/products/s1892013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

+ Ammonia

Cs,tart: Acetaldehydej

Chiral Resolution\Chiral Resolution

Click to download full resolution via product page

Synthesis and chiral separation workflow for 1-aminoethanol.

Information Limitations and Next Steps for Research

The search results lack the depth required for a comprehensive whitepaper. Key information that is missing

includes:

e Detailed Experimental Protocols: Specific step-by-step procedures, reaction conditions, and work-

up methods.
¢ Full Quantitative Data: Comprehensive tables of yields, enantiomeric excess (ee) for various

methods, and spectroscopic data.
e Advanced Characterization: NMR, IR, and mass spectrometry data specific to the enantiomers.

To build a complete guide, I suggest you:

e Consult specialized databases like SciFinder, Reaxys, or the specific journal articles cited in the

search results (e.g., [3]).
e Broaden your search terms to include the specific synthesis method you are interested in, such as

"asymmetric hydrogenation of a-amino ketones".
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e Search for review articles on the synthesis of "-amino alcohols" or "vicinal amino alcohols," which
would cover the broader class of compounds that includes 1-aminoethanol.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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